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Compound of Interest

Compound Name: Sphingosine (d18:1(142))

Cat. No.: B15581258

For researchers, scientists, and drug development professionals, the safe handling of bioactive
lipids like Sphingosine (d18:1(14Z)) is paramount for both personal safety and experimental
integrity. This document provides a comprehensive guide to the necessary personal protective
equipment (PPE), operational protocols, and disposal plans for Sphingosine (d18:1(14Z)),
ensuring a secure laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure to Sphingosine (d18:1(14Z2)).
The following table summarizes the recommended PPE for various laboratory activities
involving this compound. While the Safety Data Sheet (SDS) for Sphingosine-1-phosphate
(d18:1(142)), a related compound, indicates no classification according to the Globally
Harmonized System (GHS), general prudence when handling sphingolipids is advised.[1]
Another related compound, Azido sphingosine (d18:1), is classified as harmful if swallowed and
causes skin and eye irritation, highlighting the need for caution with this class of molecules.[2]
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Respiratory

Activity Eye/Face Protection  Skin Protection )
Protection
Chemical-resistant Recommended to be
Weighing and Safety glasses with gloves (e.g., nitrile), handled in a chemical
Handling Solid side shields or lab coat, long pants, fume hood to avoid
Compound goggles.[3] and closed-toe shoes.  inhalation of any dust.

[3]4]

[3]

Preparing Solutions

(in organic solvents)

Safety glasses with
side shields or
goggles. A face shield
is recommended if
there is a splash
hazard.[3][5]

Chemical-resistant
gloves (e.g., nitrile),

lab coat, long pants,

and closed-toe shoes.

[3]4]

Work should be
conducted in a well-
ventilated area,
preferably a chemical
fume hood.[3]

Cell Culture and in

vivo Experiments

Safety glasses or

goggles.[6]

Chemical-resistant
gloves (e.g., nitrile)

and a lab coat.[7]

Not generally required
if working in a
biological safety

cabinet.

Waste Disposal

Safety glasses or

goggles.[7]

Chemical-resistant

gloves and a lab coat.

[7]

Not generally required
if handling sealed

waste containers.

Operational and Disposal Plans

Receiving and Storage: Upon receipt, inspect the container for any damage. Sphingosine

(d18:1(14Z2)) is typically shipped at room temperature.[8] For long-term storage, it is

recommended to store the compound at -20°C to ensure stability for four years or more.[8][9]

Handling: All handling of Sphingosine (d18:1(14Z)) should be performed in a well-ventilated

area, such as a chemical fume hood, to minimize the risk of inhalation.[3] It is crucial to prevent

direct contact with skin and eyes.[10] Always wash hands thoroughly after handling the

compound.[10]

Dissolving the Compound: Sphingosine (d18:1(14Z)) is soluble in ethanol, dimethylformamide

(DMF), and dimethyl sulfoxide (DMSO).[8] When preparing solutions, care should be taken to
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avoid the creation of dust.[3] For cell culture experiments, a common procedure involves
dissolving the lipid in ethanol and then adding it to the culture medium.[11]

Disposal: Sphingosine (d18:1(14Z)) and any contaminated materials should be treated as
hazardous chemical waste.[7][10] Do not dispose of this compound down the drain or in regular
trash.[10] All contaminated items, such as gloves, pipette tips, and empty vials, must be
collected in a designated and clearly labeled hazardous waste container.[7][10] Contact your
institution's Environmental Health and Safety (EHS) department for specific disposal
procedures.[7]

Visualized Workflows

The following diagrams illustrate the recommended workflows for handling and emergency
procedures related to Sphingosine (d18:1(14Z)).
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Caption: Workflow for Safe Handling and Disposal of Sphingosine (d18:1(14Z2)).
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Caption: Emergency Procedures for Accidental Exposure to Sphingosine Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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